Cas no 325987-06-2 (5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide
• CAS No: 325987-06-2
• MF: C₁₃H₉ClN₂OS₃
• MW: 340.871357679367
• CID: 5989123
• PubChem ID: 959048
• Update Time: 2025-10-31

5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide
• MLS000529799
• SMR000126771
• 5-chloro-N-[2-(methylsulfanyl)-1,3-benzothiazol-6-yl]thiophene-2-carboxamide
• CHEMBL1418066
• 325987-06-2
• AKOS003626923
• F0173-0199
• F0174-0288
• 5-chloro-N-(2-(methylthio)benzo[d]thiazol-6-yl)thiophene-2-carboxamide
• HMS1413C14
• IDI1_008629
• 5-chloro-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)thiophene-2-carboxamide
• HMS2254N12
• IFLab1_000410

• Inchi： 1S/C13H9ClN2OS3/c1-18-13-16-8-3-2-7(6-10(8)20-13)15-12(17)9-4-5-11(14)19-9/h2-6H,1H3,(H,15,17)
• InChI Key： BFPZYYVAUPOGIT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2C=CC3=C(C=2)SC(=N3)SC)=O)S1

Computed Properties

• Exact Mass: 339.9565541g/mol
• Monoisotopic Mass: 339.9565541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide

Introduction to 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide (CAS No. 325987-06-2)

5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 325987-06-2, represents a unique structural motif that combines the functionalities of benzothiazole and thiophene derivatives, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a chloro group at the 5-position of the benzothiazole ring enhances its potential for binding to specific enzymes or receptors, while the thiophene ring contributes to its overall solubility and bioavailability. Additionally, the N-substituted carboxamide moiety provides a hydrogen bond donor/acceptor capability, which is crucial for optimizing pharmacokinetic properties.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of thiophene into this framework further expands the spectrum of potential therapeutic applications. For instance, studies have shown that thiophene-based compounds can exhibit significant activity against various kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide is its potential as a scaffold for developing novel small-molecule drugs. The combination of the benzothiazole and thiophene moieties creates a platform that can be modified to enhance specific biological activities. Researchers have been particularly interested in exploring its interactions with protein targets such as cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical in regulating cell cycle progression and signal transduction pathways.

The methylsulfanyl group at the 2-position of the thiophene ring adds an additional layer of complexity to this compound. This functional group has been shown to influence both the electronic properties and metabolic stability of molecules. In particular, it can enhance lipophilicity while maintaining good water solubility, which is essential for oral bioavailability. Furthermore, the presence of sulfur atoms in both the benzothiazole and thiophene rings can facilitate interactions with thiol-containing residues on biological targets, potentially leading to more potent binding affinities.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have been performed using 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide as a lead molecule to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in various inflammatory and autoimmune diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chloro-substituted position of the benzothiazole ring, followed by condensation with appropriately substituted thiophenes. The introduction of the methylsulfanyl group typically involves thiolation reactions or metal-catalyzed cross-coupling processes. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability.

In terms of pharmacological evaluation, 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide has shown intriguing results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of several kinases at submicromolar concentrations. Additionally, animal models have provided evidence of its potential therapeutic efficacy in conditions such as cancer and inflammation. These findings underscore its promise as a lead compound for further development into a novel therapeutic agent.

The future direction of research on this compound will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging computational tools and experimental data, researchers aim to identify analogues that exhibit improved potency, selectivity, and pharmacokinetic properties. Furthermore, efforts are underway to explore its potential in combination therapies, where it may be paired with other drugs to achieve synergistic effects.

In conclusion, 5-chloro-N-2-(methylsulfanyl)-1,3-benzothiazol-6-ylthiophene-2-carboxamide (CAS No. 325987-06-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this compound class, we can expect further breakthroughs that will benefit patients worldwide.